Cas no 126-81-8 (5,5-dimethylcyclohexane-1,3-dione)

• Product Name: 5,5-dimethylcyclohexane-1,3-dione
• CAS No: 126-81-8
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• MDL: MFCD00001588
• CID: 36166
• PubChem ID: 31358
• Update Time: 2025-11-06

5,5-dimethylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5,5-Dimethylcyclohexane-1,3-dione
• Dimedone,(5,5-Dimethyl-1,3-cyclohexane- dione)
• Methone
• Dimedone
• DIMEDON
• 5,5-Dimethyl-1,3-Cyclohexandion
• 5,5-Dimethyl-1,3-cyclohexanedione
• 5,5'-DIMETHYLCYCLOHEXANE-1,3-DIONE
• Dimethyldihydroresorcinol
• Medon
• 1,1-DiMethyl-3,5-cyclohexanedione
• 1,1-DiMethyl-3,5-diketocyclohexane
• 5,5-Dimethyldihydroresorcinol
• Dimedone,Methone
• DiMethyldihydroresorci
• lu274
• Methon
• DimedoneGr
• Delta ketone
• Cyclomethone
• Lu 274
• 1,3-Cyclohexanedione, 5,5-dimethyl-
• 5,5-Dimethylhydroresorcinol
• 1,1-Dimethyl-3,5-diketocyclohexane
• 5,5-dimethyl-cyclohexane-1,3-dione
• B2B5DSX2FC
• BADXJIPKFRBFOT-UHFFFAOYSA-N
• 5,5-dimethyl-1,3-cyclohexandione
• 5,5
• FT-0625018
• MFCD00001588
• 5,5-Dimethyl-1,3-cyclohexanedione, 95%
• SY010547
• 2,2 DIMETHYL,1,6 CYCLOHEXA DIONE; DIMEDONE
• 5,3-dione
• SB15818
• 5,5-DIMETHYL-1,3-CYCLOHEXANEDIONE [MI]
• EINECS 204-804-4
• 1,5-diketocyclohexane
• 5,3-cyclohexanedione
• F0001-0386
• AS-14592
• NS00008870
• BP-12997
• AM10627
• UNII-B2B5DSX2FC
• 5,5-dimethylcyclohexan-1,3-dione
• 126-81-8
• Q418261
• DTXSID8021987
• EC 204-804-4
• HY-W015740
• NSC-242994
• InChI=1/C8H12O2/c1-8(2)4-6(9)3-7(10)5-8/h3-5H2,1-2H
• 5,5-Dimethyl-1,3-cyclohexanedione, for HPLC derivatization, for the determination of aldehyde formaldehyde, >=99.0%
• NSC17544
• NSC43759
• AI3-19939
• 1,5-cyclohexanedione
• NSC-14984
• 5, 5-dimethyl-1,3-cyclohexanedione
• Q-200991
• EN300-19675
• A805613
• Z104474686
• NSC 14984
• SCHEMBL123127
• 5,5-dimethyl-1,3cyclohexanedione
• NSC242994
• NSC14984
• 5,5-Dimethyl-1,3-dihydroresorcinol
• NSC-43759
• CS-W016456
• 5,5-dimethyl-1, 3-cyclohexanedione
• 1, 5,5-dimethyl-
• NSC-17544
• 5,5-Dimethyl-1,3-cyclohexadione
• D0701
• AKOS000119900
• D70508
• DTXCID101987
• 1,1Dimethyl3,5cyclohexanedione
• 5,5Dimethylcyclohexane1,3dione
• 1,1Dimethyl3,5diketocyclohexane
• 5,5Dimethyldihydroresorcinol
• STK365156
• 5,5Dimethylhydroresorcinol
• DB-041841
• 1,3Cyclohexanedione, 5,5dimethyl
• FD02625
• 5,5-dimethylcyclohexane-1,3-dione

• MDL： MFCD00001588
• Inchi： 1S/C8H12O2/c1-8(2)4-6(9)3-7(10)5-8/h3-5H2,1-2H3
• InChI Key： BADXJIPKFRBFOT-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(C)(C)C1)=O
• BRN： 471489

Computed Properties

• Exact Mass: 140.08400
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.8

Experimental Properties

• Color/Form: White to greenish yellow needle or columnar crystals
• Density: 1.0373 (rough estimate)
• Melting Point: 146-148 °C (lit.)
• Boiling Point: 233.7°C at 760 mmHg
• Flash Point: 85.1±19.6 °C
• Refractive Index: 1.4787 (estimate)
• Solubility: 4.01g/l
• Water Partition Coefficient: 0.416 g/100 mL (25 ºC)
• Stability/Shelf Life: Stable, but may be light sensitive. Incompatible with strong oxidizing agents.
• PSA: 34.14000
• LogP: 1.33470
• pka: 4.8(at 25℃)
• Merck: 3242
• FEMA: 3038
• Sensitiveness: Sensitive to light and heat
• Solubility: Dissolve in methanol, ethanol, chloroform, benzene, acetic acid and 50% alcohol water mixture
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

5,5-dimethylcyclohexane-1,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：8-9
• RTECS：GV0345000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 5,5-dimethylcyclohexane-1,3-dione

Introduction to 5,5-dimethylcyclohexane-1,3-dione (CAS No. 126-81-8) and Its Applications in Modern Chemical Biology

5,5-dimethylcyclohexane-1,3-dione, identified by the chemical identifier CAS No. 126-81-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic ketone derivative has garnered considerable attention due to its unique structural properties and versatile reactivity, making it a valuable scaffold in the synthesis of various bioactive molecules. The compound's molecular structure, featuring a cyclohexane ring substituted with two methyl groups and two ketone functionalities, imparts distinct electronic and steric characteristics that are exploited in multiple synthetic pathways.

The utility of 5,5-dimethylcyclohexane-1,3-dione extends across several domains, including medicinal chemistry, materials science, and catalysis. Its ability to undergo diverse reactions such as Michael additions, aldol condensations, and enolate-mediated transformations makes it a cornerstone in the construction of complex molecular architectures. Recent advancements in synthetic methodologies have further highlighted its role as a precursor in the development of novel therapeutic agents.

In the context of pharmaceutical innovation, 5,5-dimethylcyclohexane-1,3-dione has been explored as a key intermediate in the synthesis of heterocyclic compounds that exhibit promising biological activities. For instance, derivatives of this dione have shown potential in modulating enzyme inhibition and receptor binding interactions. The structural motif is particularly appealing due to its ability to mimic natural products and pharmacophores found in biologically active molecules. This has spurred interest in its application within drug discovery programs aimed at addressing unmet medical needs.

One of the most compelling aspects of 5,5-dimethylcyclohexane-1,3-dione is its role in facilitating asymmetric synthesis. The presence of chiral centers within its structure allows for the generation of enantiomerically pure compounds through catalytic processes. Such enantioselective methods are crucial for developing single-enantiomer drugs that exhibit enhanced efficacy and reduced side effects. Researchers have leveraged transition metal catalysts to achieve high yields of enantiomerically enriched derivatives, underscoring the compound's importance in modern synthetic chemistry.

The compound's stability under various reaction conditions also contributes to its widespread adoption in industrial applications. Unlike some reactive intermediates that require stringent handling protocols, 5,5-dimethylcyclohexane-1,3-dione maintains its integrity under moderate temperatures and pressures, enabling streamlined synthetic routes. This stability is particularly advantageous in large-scale manufacturing processes where efficiency and cost-effectiveness are paramount.

Recent studies have further elucidated the mechanistic aspects of reactions involving 5,5-dimethylcyclohexane-1,3-dione, providing insights into how its reactivity can be harnessed for optimal outcomes. Computational modeling has played a pivotal role in predicting reaction pathways and optimizing conditions for maximum yield and selectivity. These computational approaches are complemented by experimental validations that reinforce the theoretical frameworks.

The impact of 5,5-dimethylcyclohexane-1,3-dione on materials science is equally noteworthy. Its incorporation into polymer matrices enhances thermal stability and mechanical strength, making it a valuable component in high-performance materials. Additionally, functionalized derivatives have been explored for their potential applications in organic electronics, where precise molecular architecture is essential for achieving desired electronic properties.

In summary, 5,5-dimethylcyclohexane-1,3-dione (CAS No. 126-81-8) stands as a versatile and indispensable compound across multiple scientific disciplines. Its unique structural features enable diverse applications ranging from pharmaceutical synthesis to advanced materials development. As research continues to uncover new methodologies and applications, 5,5-dimethylcyclohexane-1,3-dione will undoubtedly remain at the forefront of chemical innovation.